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Compound of Interest

Compound Name: (Tetrahydro-furan-2-ylmethyl)-urea

CAS No.: 38336-10-6

Cat. No.: B1273976

Get Quote

Strategic Context: The Bis-THF Motif in Drug Design
The (3R,3aS,6aR)-bis-tetrahydrofuran (bis-THF) moiety is a "privileged structure" in modern

antiretroviral therapy, most notably serving as the high-affinity P2 ligand in protease inhibitors

like Darunavir and Brecanavir.[1] The formation of the urea or carbamate linkage between this

bicyclic ether and the inhibitor core is the critical step determining drug potency.

This guide defines the standard operating procedure (SOP) for handling these intermediates.

Unlike simple urea synthesis, the bis-THF system presents a unique "double-hazard" profile:

Stereochemical Fragility: The bicyclic acetal system is prone to acid-catalyzed ring opening

or epimerization if handled improperly.

Solvent-Reagent Incompatibility: The synthesis relies on Tetrahydrofuran (THF) as a solvent,

which poses severe peroxide risks that can degrade the activated urea intermediate (e.g.,

succinimidyl carbonates).
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Handling THF-urea intermediates requires a bifurcated safety protocol addressing both the

solvent hazards and the reactive intermediate toxicity.

The THF Peroxide Vector
THF is a Class B peroxide former. In the synthesis of urea intermediates, peroxides do not just

pose an explosion risk; they act as oxidants that can decompose the activated carbonate

intermediate (e.g., bis-THF-4-nitrophenyl carbonate) before coupling occurs.

Mandatory Testing: THF must be tested for peroxides using Quantofix® or starch-iodide

paper immediately before use.

Limit: < 10 ppm peroxides required for intermediate stability.

Mitigation: If > 10 ppm, treat with activated alumina or molecular sieves. Do not distill

peroxide-laden THF to dryness.[2][3][4]

Reactive Intermediate Toxicity
The "THF-urea intermediate" is often an activated species (isocyanate, carbamoyl chloride, or

active ester).

Exposure Route: These intermediates are potent sensitizers.

PPE Standard: Standard nitrile gloves are insufficient for THF solutions. THF permeates

nitrile in < 1 minute.[3][5]

Requirement: Use Silver Shield™ (Laminate) or PVA gloves for all handling of THF stock

solutions.

Protocol: Synthesis & Activation of Bis-THF
Intermediates
This protocol focuses on the generation of the Activated Bis-THF Carbonate Intermediate, the

stable yet reactive precursor used to install the urea/carbamate functionality.

Workflow Diagram: Activation & Coupling
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Critical Quality Attributes (CQA)
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Figure 1: Critical path for the synthesis of Bis-THF urea/carbamate motifs. The stability of the

red node (Activated Intermediate) is the process bottleneck.

Step-by-Step Methodology
Reagents:

(3R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-3-ol (Bis-THF Alcohol).

N,N'-Disuccinimidyl carbonate (DSC) OR Bis(4-nitrophenyl) carbonate.

Triethylamine (Et₃N) or DIPEA (dried over KOH).

Anhydrous THF (inhibitor-free, <50 ppm H₂O).

Procedure:

System Preparation:

Flame-dry a 2-neck round-bottom flask under Argon flow.

Charge with DSC (1.2 equiv) and dry THF (10 mL/g of alcohol).

Note: DSC is preferred over phosgene for safety, forming a stable crystalline intermediate.

Activation (Formation of Intermediate):

Dissolve Bis-THF alcohol (1.0 equiv) in dry THF.

Add Et₃N (1.5 equiv) dropwise to the DSC suspension at 0°C.
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Mechanistic Insight: The reaction is exothermic. Maintain T < 5°C to prevent racemization

of the C3 stereocenter.

Stir at ambient temperature for 4 hours.

Checkpoint: Monitor by TLC (EtOAc/Hexane 1:1). The alcohol spot (R_f ~0.2) should

disappear; the activated carbonate (R_f ~0.6) appears.[6]

Intermediate Handling (The "Pause" Point):

If isolating: Concentrate THF in vacuo at < 30°C. The intermediate is heat-sensitive.

If telescoping (Recommended): Use the solution directly for the coupling step to avoid

hydrolysis.

Urea/Carbamate Coupling:

Add the target amine core (e.g., sulfonamide isostere) directly to the activated

intermediate solution.

Stir at room temperature for 12–24 hours.

Quench with saturated NaHCO₃ to remove unreacted active ester.

Purification & Stability Management
Bis-THF urea intermediates are notoriously difficult to purify due to their variable solubility and

tendency to form solvates with THF.

Table 1: Purification Strategy Matrix
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Impurity Type Removal Strategy Technical Note

Unreacted Bis-THF Alcohol Silica Gel Chromatography

Use MeOH/DCM gradients.

Bis-THF alcohol is polar; ureas

elute earlier.

N-Hydroxysuccinimide

(Byproduct)
Aqueous Wash (pH 8)

The byproduct of DSC

activation is water-soluble.

Wash organic layer with 5%

NaHCO₃.

Stereoisomers (Epimers) Recrystallization (EtOH/H₂O)

Chromatography often fails to

separate C3-epimers.

Crystallization is required for

>99% de.

THF Solvates Vacuum Drying (45°C, 24h)

Bis-THF ureas trap THF in the

lattice. verify removal via ¹H-

NMR (peaks at 1.85, 3.76

ppm).

Process Analytical Technology (PAT)
To ensure the integrity of the Bis-THF urea intermediate, specific analytical markers must be

validated.

¹H-NMR Diagnostic:

The doublet at ~5.6 ppm (anomeric proton of the bis-THF ring) is the stereochemical

reporter.

Valid: Sharp doublet (J ~ 5.0 Hz).

Invalid: Broadening or appearance of a secondary doublet indicates epimerization or ring-

opening.

HPLC Method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).
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Mobile Phase: Acetonitrile/Water (0.1% Formic Acid).

Note: Bis-THF ureas lack strong chromophores; monitor at 210 nm or use ELSD

detection.

Troubleshooting & Decision Logic
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Figure 2: Operational decision tree for solvent quality and reaction monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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